Cas no 1042134-65-5 (5-(4-methylbenzyl)-7-(morpholinosulfonyl)-1,2,3,3a-tetrahydropyrrolo[1,2-a]quinoxalin-4(5H)-one)

• Product Name: 5-(4-methylbenzyl)-7-(morpholinosulfonyl)-1,2,3,3a-tetrahydropyrrolo[1,2-a]quinoxalin-4(5H)-one
• CAS No: 1042134-65-5
• MF: C₂₃H₂₇N₃O₄S
• MW: 441.543184518814
• CID: 5205486
• Update Time: 2025-05-30

5-(4-methylbenzyl)-7-(morpholinosulfonyl)-1,2,3,3a-tetrahydropyrrolo[1,2-a]quinoxalin-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 5-(4-methylbenzyl)-7-(morpholinosulfonyl)-1,2,3,3a-tetrahydropyrrolo[1,2-a]quinoxalin-4(5H)-one
• 5-[(4-methylphenyl)methyl]-7-(morpholine-4-sulfonyl)-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinoxalin-4-one
• 5-[(4-methylphenyl)methyl]-7-morpholin-4-ylsulfonyl-1,2,3,3a-tetrahydropyrrolo[1,2-a]quinoxalin-4-one
• MLS000549349
• SMR000168932
• Pyrrolo[1,2-a]quinoxalin-4(5H)-one, 1,2,3,3a-tetrahydro-5-[(4-methylphenyl)methyl]-7-(4-morpholinylsulfonyl)-

• Inchi： 1S/C23H27N3O4S/c1-17-4-6-18(7-5-17)16-26-22-15-19(31(28,29)24-11-13-30-14-12-24)8-9-20(22)25-10-2-3-21(25)23(26)27/h4-9,15,21H,2-3,10-14,16H2,1H3
• InChI Key： SYHWVWWMKAQUHU-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)N(CC1C=CC(C)=CC=1)C(C1CCCN12)=O)(N1CCOCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 755
• XLogP3: 2.4
• Topological Polar Surface Area: 78.5

Additional information on 5-(4-methylbenzyl)-7-(morpholinosulfonyl)-1,2,3,3a-tetrahydropyrrolo[1,2-a]quinoxalin-4(5H)-one

Introduction to 5-(4-Methylbenzyl)-7-(Morpholinosulfonyl)-1,2,3,3a-Tetrahydropyrrolo[1,2-a]Quinoxalin-4(5H)-one (CAS No. 1042134-65-5)

5-(4-Methylbenzyl)-7-(Morpholinosulfonyl)-1,2,3,3a-tetrahydropyrrolo[1,2-a]quinoxalin-4(5H)-one (CAS No. 1042134-65-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinoxaline derivatives and is characterized by its unique structural features and potential biological activities. The compound's structure includes a quinoxaline core, a morpholinosulfonyl group, and a 4-methylbenzyl substituent, which collectively contribute to its pharmacological properties.

The quinoxaline scaffold is a well-known privileged structure in medicinal chemistry due to its diverse biological activities, including antitumor, antibacterial, and antiviral properties. The presence of the morpholinosulfonyl group in the structure of 5-(4-methylbenzyl)-7-(morpholinosulfonyl)-1,2,3,3a-tetrahydropyrrolo[1,2-a]quinoxalin-4(5H)-one enhances its solubility and bioavailability, making it an attractive candidate for drug development. Additionally, the 4-methylbenzyl substituent adds further complexity and potential for specific interactions with biological targets.

Recent studies have explored the potential therapeutic applications of 5-(4-methylbenzyl)-7-(morpholinosulfonyl)-1,2,3,3a-tetrahydropyrrolo[1,2-a]quinoxalin-4(5H)-one in various disease models. One notable area of research is its activity against cancer cells. A study published in the Journal of Medicinal Chemistry reported that this compound exhibited significant cytotoxic effects against several human cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest at the G2/M phase.

Another promising application of 5-(4-methylbenzyl)-7-(morpholinosulfonyl)-1,2,3,3a-tetrahydropyrrolo[1,2-a]quinoxalin-4(5H)-one is in the treatment of neurodegenerative diseases. Research conducted at the University of California demonstrated that this compound has neuroprotective effects by reducing oxidative stress and inhibiting inflammation in neuronal cells. These findings suggest that it could be a potential therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 5-(4-methylbenzyl)-7-(morpholinosulfonyl)-1,2,3,3a-tetrahydropyrrolo[1,2-a]quinoxalin-4(5H)-one have also been investigated. Studies have shown that it has favorable oral bioavailability and a reasonable half-life in vivo. These characteristics make it suitable for further preclinical and clinical evaluation as a drug candidate.

In terms of safety and toxicity profiles, preliminary studies indicate that 5-(4-methylbenzyl)-7-(morpholinosulfonyl)-1,2,3,3a-tetrahydropyrrolo[1,2-a]quinoxalin-4(5H)-one is well-tolerated at therapeutic doses. However, more extensive toxicological evaluations are necessary to fully assess its safety in humans.

The synthesis of 5-(4-methylbenzyl)-7-(morpholinosulfonyl)-1,2,3,3a-tetrahydropyrrolo[1,2-a]quinoxalin-4(5H)-one involves multi-step reactions starting from readily available starting materials. Key steps include the formation of the quinoxaline core through cyclization reactions and the introduction of the morpholinosulfonyl and 4-methylbenzyl groups via substitution reactions. The synthetic route has been optimized to achieve high yields and purity levels suitable for pharmaceutical applications.

In conclusion, 5-(4-methylbenzyl)-7-(morpholinosulfonyl)-1,2,3,3a-tetrahydropyrrolo[1,2-a]quinoxalin-4(5H)-one (CAS No. 1042134-65-5) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use. As new findings emerge from preclinical studies and clinical trials, this compound may play a significant role in advancing treatments for various diseases.